Cas no 488843-87-4 (2-cyano-2-(2Z)-7-(3,4-dichlorophenyl)-5-hydroxy-2H-1,3-benzoxathiol-2-ylideneacetamide)

• Product Name: 2-cyano-2-(2Z)-7-(3,4-dichlorophenyl)-5-hydroxy-2H-1,3-benzoxathiol-2-ylideneacetamide
• CAS No: 488843-87-4
• MF: C₁₆H₈Cl₂N₂O₃S
• MW: 379.2173204422
• CID: 6284268
• PubChem ID: 1833330
• Update Time: 2025-07-09

2-cyano-2-(2Z)-7-(3,4-dichlorophenyl)-5-hydroxy-2H-1,3-benzoxathiol-2-ylideneacetamide Chemical and Physical Properties

Names and Identifiers

• 2-cyano-2-(2Z)-7-(3,4-dichlorophenyl)-5-hydroxy-2H-1,3-benzoxathiol-2-ylideneacetamide
• AKOS001692901
• 488843-87-4
• (Z)-2-cyano-2-(7-(3,4-dichlorophenyl)-5-hydroxybenzo[d][1,3]oxathiol-2-ylidene)acetamide
• F0920-4481
• (2Z)-2-cyano-2-[7-(3,4-dichlorophenyl)-5-hydroxy-1,3-benzoxathiol-2-ylidene]acetamide
• 2-cyano-2-[(2Z)-7-(3,4-dichlorophenyl)-5-hydroxy-2H-1,3-benzoxathiol-2-ylidene]acetamide

• Inchi： 1S/C16H8Cl2N2O3S/c17-11-2-1-7(3-12(11)18)9-4-8(21)5-13-14(9)23-16(24-13)10(6-19)15(20)22/h1-5,21H,(H2,20,22)/b16-10-
• InChI Key： STDQFXFXKPYGLU-YBEGLDIGSA-N
• SMILES： ClC1=C(C=CC(=C1)C1=CC(=CC2=C1O/C(=C(\C#N)/C(N)=O)/S2)O)Cl

Computed Properties

• Exact Mass: 377.9632687g/mol
• Monoisotopic Mass: 377.9632687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 122Ų

Additional information on 2-cyano-2-(2Z)-7-(3,4-dichlorophenyl)-5-hydroxy-2H-1,3-benzoxathiol-2-ylideneacetamide

Introduction to 2-Cyano-2-(2Z)-7-(3,4-Dichlorophenyl)-5-Hydroxy-2H-1,3-Benzoxathiol-2-Ylideneacetamide (CAS No. 488843-87-4)

The compound 2-cyano-2-(2Z)-7-(3,4-dichlorophenyl)-5-hydroxy-2H-1,3-benzoxathiol-2-ylideneacetamide (CAS No. 488843-87-4) is a complex organic molecule with a diverse range of potential applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structural features, including a benzoxathiol ring system, a cyano group, and a hydroxy group. These functional groups contribute to its versatile chemical properties and reactivity.

Recent studies have highlighted the importance of benzoxathiol derivatives in drug discovery. The presence of the sulfur atom in the benzoxathiol ring introduces significant electronic and steric effects, making these compounds valuable for targeting various biological pathways. For instance, research has shown that benzoxathiols can act as inhibitors of key enzymes involved in inflammatory processes and cancer progression. The cyano group in this compound further enhances its ability to participate in hydrogen bonding and other non-covalent interactions, which are critical for molecular recognition in biological systems.

The hydroxy group at position 5 of the benzoxathiol ring adds another layer of functionality to this compound. Hydroxyl groups are known for their ability to form hydrogen bonds, which can significantly influence the solubility and bioavailability of a molecule. This makes 5-hydroxybenzoxathiols particularly interesting for drug delivery applications. Furthermore, the 3,4-dichlorophenyl substituent introduces additional electronic effects and enhances the stability of the molecule under various conditions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving coupling agents and protecting groups. The use of modern catalytic systems has also improved the yield and purity of the product. These developments have made it possible to explore the potential of benzoxathiol derivatives in a wide range of applications.

In terms of applications, benzoxathiols have shown promise as building blocks for advanced materials such as organic semiconductors and optoelectronic devices. Their unique electronic properties make them suitable for use in light-emitting diodes (LEDs) and solar cells. Additionally, the cyano group can be further modified to introduce additional functionalities into these materials.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its safety and sustainability. Recent studies have investigated the biodegradation of similar compounds under aerobic and anaerobic conditions. These findings suggest that compounds with similar structures may undergo rapid degradation under certain environmental conditions.

In conclusion, 2-cyano-2-(2Z)-7-(3,4-dichlorophenyl)-5-hydroxy-2H-1,3-benzoxathiol-2-ylideneacetamide (CAS No. 488843-87-4) represents a fascinating example of how complex organic molecules can be designed with specific functional groups to achieve desired chemical properties. Its potential applications span multiple fields, from drug discovery to materials science, making it an area of active research interest.